Cas no 13517-06-1 (Sodium iodide dihydrate)

Sodium iodide dihydrate (NaI·2H₂O) is a crystalline inorganic compound widely used in pharmaceuticals, organic synthesis, and analytical chemistry. Its high solubility in water and polar solvents makes it a versatile reagent for iodination reactions and as a source of iodide ions. The dihydrate form ensures stability and ease of handling in laboratory settings. It is particularly valued in radiopharmaceutical applications for thyroid diagnostics and treatment due to its efficient iodine release. The compound's consistent purity and reliable performance under controlled conditions make it a preferred choice in research and industrial processes requiring precise iodide incorporation or catalysis.
Sodium iodide dihydrate structure
Sodium iodide dihydrate structure
Product name:Sodium iodide dihydrate
CAS No:13517-06-1
MF:H4INaO2
MW:185.924803733826
MDL:MFCD09953626
CID:49310
PubChem ID:24853008

Sodium iodide dihydrate Chemical and Physical Properties

Names and Identifiers

    • Sodium iodide dihydrate
    • SODIUM IODIDE 2-HYDRATE
    • SodiuM iodide
    • Sodiumiodide, dihydrate (8CI)
    • SODIUM IODIN
    • SODIUM IODIDE 2 H2O
    • SODIUM IODIDE, HYDROUS
    • Sodium iodide dihydrate, for analysis
    • SODIUM IODIDE DIHYDRATE, 99+%
    • Sodium iodide dihydrate, for analysis, 99+%
    • SODIUM IODIDE DIHYDRATE, 99+%, FOR ANALYSIS
    • Sodium iodide--water (1/1/2)
    • Sodiumiodidedihydrate
    • VEEIYHUOLCUPSA-UHFFFAOYSA-M
    • 13517-06-1
    • AKOS015914414
    • DTXSID60635610
    • J-006658
    • sodium;iodide;dihydrate
    • SODIUM DIHYDRATE IODIDE
    • MDL: MFCD09953626
    • Inchi: 1S/HI.Na.2H2O/h1H;;2*1H2/q;+1;;/p-1
    • InChI Key: VEEIYHUOLCUPSA-UHFFFAOYSA-M
    • SMILES: [I-].[Na+].O.O

Computed Properties

  • Exact Mass: 185.91500
  • Monoisotopic Mass: 185.91537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 2Ų
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White crystals or particles. Odorless, salty and slightly bitter. It has deliquescence.
  • Density: 2.448 g/mL at 25 °C(lit.)
  • Melting Point: 752 ºC
  • Water Partition Coefficient: dissolution
  • PSA: 18.46000
  • LogP: -3.12460
  • Solubility: Soluble in water, ethanol, glycerol, acetone.

Sodium iodide dihydrate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/38

Sodium iodide dihydrate Customs Data

  • HS CODE:2827600000
  • Customs Data:

    China Customs Code:

    2827600000

Sodium iodide dihydrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D625759-500g
Sodium iodide dihydrate
13517-06-1 97%
500g
$214 2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S82260-100g
Sodium iodide dihydrate
13517-06-1
100g
¥278.0 2021-09-07
abcr
AB202161-100 g
Sodium iodide hydrate, Puratronic®, 99.999% (metals basis); .
13517-06-1 99.999%
100 g
€316.00 2023-07-20
1PlusChem
1P003UTJ-25g
Sodium iodide dihydrate
13517-06-1 99%
25g
$36.00 2023-12-22
Aaron
AR003V1V-100g
Sodium iodide dihydrate
13517-06-1 99%
100g
$131.00 2025-02-10
1PlusChem
1P003UTJ-100g
Sodium iodide dihydrate
13517-06-1 99%
100g
$66.00 2023-12-22
eNovation Chemicals LLC
D625759-1kg
Sodium iodide dihydrate
13517-06-1 97%
1kg
$490 2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S82260-25g
Sodium iodide dihydrate
13517-06-1
25g
¥88.0 2021-09-07
abcr
AB202161-5 g
Sodium iodide hydrate, Puratronic®, 99.999% (metals basis); .
13517-06-1 99.999%
5 g
€69.30 2023-07-20
SHENG KE LU SI SHENG WU JI SHU
sc-229306-100 g
Sodium iodide dihydrate,
13517-06-1 ≥99%
100g
¥429.00 2023-07-10

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